4-(2-Hydroxyethyl)morpholin-3-one
Cat. No. B1283481
M. Wt: 145.16 g/mol
InChI Key: NLQNYAFMZKEJEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902357B2
Procedure details
Potassium tert-butoxyde (176 g, 1.1 eq.) was added to 1440 ml of toluene. The suspension was heated to 75° C. and maintained for 30 minutes until complete dissolution of the white solid. At this temperature diethanolamine (150 g, 1 eq.) was slowly added. The thick pale yellow suspension was maintained with strong stirring for 30 minutes and methyl chloroacetate (163 g, 1.05 eq.) was added slowly. The solution was maintained at the same temperature for two hours. To the warm mixture methanol (600 ml) was added and cooled at room temperature, salts were filtrated and the organic layer concentrated until dry. Compound (IV) was obtained as an orange oil (204 g, 98%) which was distilled under high vacuum to obtain it as a highly pure colorless oil (80%, bp5 180° C.). IR (film) (n cm-1): 3410, 2934, 2874, 1633, 1501, 1350, 1141. MS (EI), (m/z, %): 145 (M+., 12), 114 (M-CH2OH, 100), 86 (M-NC2H4OH, 65), 74 (M-71, 7), 56 (M-89, 41), 42 (M-103, 44).
Name
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[K].[C:2]1([CH3:8])C=CC=CC=1.[NH:9]([CH2:13][CH2:14][OH:15])[CH2:10][CH2:11][OH:12].ClCC(OC)=[O:19]>CO>[OH:12][CH2:11][CH2:10][N:9]1[CH2:8][CH2:2][O:15][CH2:14][C:13]1=[O:19] |^1:0|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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150 g
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Type
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reactant
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Smiles
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N(CCO)CCO
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Step Three
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Name
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Quantity
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163 g
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Type
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reactant
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Smiles
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ClCC(=O)OC
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Step Four
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 °C
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Stirring
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Type
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CUSTOM
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Details
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with strong stirring for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintained for 30 minutes until complete dissolution of the white solid
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The thick pale yellow suspension was maintained
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was maintained at the same temperature for two hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled at room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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salts were filtrated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the organic layer concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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until dry
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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OCCN1C(COCC1)=O
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Name
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|
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Type
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product
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|
Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 204 g | |
| YIELD: PERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
